N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H19F3N2O3/c21-20(22,23)17-4-2-1-3-16(17)19(27)24-15-7-5-14(6-8-15)13-18(26)25-9-11-28-12-10-25/h1-8H,9-13H2,(H,24,27)
• InChI Key: MJEQFMWEHXSWQH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C20H19F3N2O3
• Molecular Weight: 392.4 g/mol

Description

The compound contains a morpholine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The morpholine ring is linked to a phenyl group via an ethoxy carbonyl group. The phenyl group is further substituted with a trifluoromethyl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that the compound could be synthesized through a series of reactions involving the formation of the morpholine ring, the introduction of the ethoxy carbonyl group, and the attachment of the phenyl and trifluoromethyl groups.

Molecular Structure Analysis

The compound’s structure includes a balance of polar (due to the morpholine and carbonyl groups) and nonpolar regions (due to the phenyl and trifluoromethyl groups), which could influence its physical properties and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the morpholine ring, the carbonyl group, and the trifluoromethyl group. Each of these functional groups can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would be influenced by its molecular structure. For example, the balance of polar and nonpolar regions in the molecule could influence its solubility in different solvents.

Scientific Research Applications

Herbicidal Activity

. It has shown promising results against Phalaris minor, a major weed of wheat crops. .

Parkinson’s Disease Treatment

. The compound is believed to inhibit Leucine-rich repeat kinase 2 (LRRK2), a protein that is genetically linked to Parkinson’s disease. .

Anti-Tumor and Anti-Inflammatory Drugs

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Microscopic Crawlers

. These crawlers move in an aqueous environment through the modulation of friction between their bodies and the substrate. .

Schiff Bases and Their Applications

. Schiff bases are compounds with a functional group that contains a carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group, but not hydrogen. .

Industrial Applications

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Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Morpholine derivatives have been found to exhibit a wide range of biological activities.

Future Directions

Future research could explore the synthesis, characterization, and potential applications of this compound in greater detail. This could include investigating its biological activity, studying its reactivity, and developing methods for its synthesis.